N-1,3-benzothiazol-2-yl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-(1,3-dioxoisoindol-2-yl)propanamide
• InChI: InChI=1S/C18H13N3O3S/c1-10(21-16(23)11-6-2-3-7-12(11)17(21)24)15(22)20-18-19-13-8-4-5-9-14(13)25-18/h2-10H,1H3,(H,19,20,22)
• InChI Key: UYQZNIHSOJSJEF-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=NC2=CC=CC=C2S1)N3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C18H13N3O3S
• Molecular Weight: 351.4 g/mol

Description

N-1,3-benzothiazol-2-yl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide, also known as BZML, is a chemical compound that has been studied for its potential applications in scientific research. BZML is a heterocyclic compound that contains both a benzothiazole and an isoindoline group, and has been found to exhibit a range of interesting biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-1,3-benzothiazol-2-yl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide is not fully understood, but it is believed to act through a variety of pathways. N-1,3-benzothiazol-2-yl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide has been shown to inhibit the activity of certain enzymes, such as topoisomerase II, which is involved in DNA replication and repair. It has also been shown to modulate the activity of certain ion channels, such as the voltage-gated sodium channel, which is involved in nerve impulse transmission.
Biochemical and Physiological Effects:
N-1,3-benzothiazol-2-yl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide has been found to exhibit a range of interesting biochemical and physiological effects. In addition to its potential anti-cancer and neuroprotective effects, N-1,3-benzothiazol-2-yl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide has been shown to inhibit the activity of certain enzymes involved in inflammation, and may have potential as an anti-inflammatory agent. N-1,3-benzothiazol-2-yl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide has also been found to modulate the activity of certain neurotransmitters, such as dopamine and serotonin, which are involved in mood regulation.

Advantages and Limitations for Lab Experiments

One advantage of using N-1,3-benzothiazol-2-yl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide in lab experiments is its relatively simple synthesis method, which allows for easy production of the compound in large quantities. However, one limitation of using N-1,3-benzothiazol-2-yl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide in lab experiments is its relatively low solubility in water, which can make it difficult to work with in certain experimental setups.

Future Directions

There are many potential future directions for research on N-1,3-benzothiazol-2-yl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide. One area of interest is the development of novel compounds based on the N-1,3-benzothiazol-2-yl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide scaffold, with potential therapeutic applications in cancer, neurobiology, and other areas. Another area of interest is the elucidation of the exact mechanism of action of N-1,3-benzothiazol-2-yl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide, which could lead to a better understanding of its potential therapeutic applications. Finally, further research is needed to determine the safety and efficacy of N-1,3-benzothiazol-2-yl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide in animal and human studies, in order to determine its potential as a therapeutic agent.

Synthesis Methods

N-1,3-benzothiazol-2-yl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide can be synthesized using a variety of methods, including the reaction of 2-aminobenzothiazole with phthalic anhydride in the presence of a base such as potassium carbonate. The resulting intermediate can then be reacted with acryloyl chloride to produce N-1,3-benzothiazol-2-yl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide.

Scientific Research Applications

N-1,3-benzothiazol-2-yl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide has been studied for its potential applications in a variety of scientific research areas, including cancer research, neurobiology, and drug discovery. In cancer research, N-1,3-benzothiazol-2-yl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide has been found to inhibit the growth of certain cancer cell lines, and may have potential as a chemotherapeutic agent. In neurobiology, N-1,3-benzothiazol-2-yl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide has been shown to modulate the activity of certain ion channels, and may have potential as a treatment for neurological disorders such as epilepsy. In drug discovery, N-1,3-benzothiazol-2-yl-2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanamide has been used as a scaffold for the development of novel compounds with potential therapeutic applications.